2-[[5-(3,5-dimethoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]-1-(4-methylpiperazin-1-yl)ethanone

• IUPAC Name: 2-[[5-(3,5-dimethoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]-1-(4-methylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C17H23N5O3S/c1-21-4-6-22(7-5-21)15(23)11-26-17-18-16(19-20-17)12-8-13(24-2)10-14(9-12)25-3/h8-10H,4-7,11H2,1-3H3,(H,18,19,20)
• InChI Key: ANTQYTIPFXAWCL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)CSC2=NNC(=N2)C3=CC(=CC(=C3)OC)OC
• Molecular Formula: C17H23N5O3S
• Molecular Weight: 377.5 g/mol

Description

2-[[5-(3,5-dimethoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]-1-(4-methylpiperazin-1-yl)ethanone is a complex organic compound that belongs to the class of triazole derivatives This compound is characterized by the presence of a triazole ring, a dimethoxyphenyl group, and a piperazine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[[5-(3,5-dimethoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]-1-(4-methylpiperazin-1-yl)ethanone typically involves multiple steps:

Formation of the Triazole Ring: The triazole ring can be synthesized through a cyclization reaction involving hydrazine derivatives and appropriate aldehydes or ketones under acidic or basic conditions.

Attachment of the Dimethoxyphenyl Group: The dimethoxyphenyl group can be introduced through electrophilic aromatic substitution reactions, where the triazole ring acts as a nucleophile.

Incorporation of the Piperazine Moiety: The piperazine moiety is usually introduced via nucleophilic substitution reactions, where the triazole intermediate reacts with a piperazine derivative.

Final Coupling: The final step involves coupling the triazole intermediate with the dimethoxyphenyl and piperazine moieties under controlled conditions, often using coupling agents like carbodiimides.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This includes the use of high-throughput reactors, automated synthesis platforms, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the triazole ring or the piperazine moiety, potentially altering the compound’s pharmacological properties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid, and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride, lithium aluminum hydride, and catalytic hydrogenation are often used.

Substitution: Reagents like alkyl halides, acyl chlorides, and sulfonyl chlorides are employed under conditions such as reflux or microwave irradiation.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Reduced triazole derivatives and piperazine analogs.

Substitution: Functionalized derivatives with various substituents on the triazole or phenyl rings.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and the development of novel synthetic methodologies.

Biology

In biological research, the compound is studied for its potential as a biochemical probe. It can interact with specific proteins or enzymes, providing insights into their functions and mechanisms.

Medicine

In medicinal chemistry, 2-[[5-(3,5-dimethoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]-1-(4-methylpiperazin-1-yl)ethanone is investigated for its potential therapeutic properties. It may exhibit activity against various diseases, including cancer, infections, and neurological disorders.

Industry

In the industrial sector, the compound is explored for its potential use in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-[[5-(3,5-dimethoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]-1-(4-methylpiperazin-1-yl)ethanone involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or ion channels. The compound can modulate the activity of these targets, leading to various biological effects. For example, it may inhibit enzyme activity by binding to the active site or alter receptor function by acting as an agonist or antagonist.

Comparison with Similar Compounds

Similar Compounds

1-(2,5-dimethoxyphenyl)ethanone: A simpler analog with a similar phenyl group but lacking the triazole and piperazine moieties.

1-(4-hydroxy-3,5-dimethoxyphenyl)ethanone: Another analog with a hydroxy group on the phenyl ring, providing different chemical properties.

3-hydroxy-1-(4-hydroxy-3,5-dimethoxyphenyl)propan-1-one: A related compound with a different carbon chain length and functional groups.

Uniqueness

The uniqueness of 2-[[5-(3,5-dimethoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]-1-(4-methylpiperazin-1-yl)ethanone lies in its combination of the triazole ring, dimethoxyphenyl group, and piperazine moiety. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various scientific and industrial applications.